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Compound of Interest

Compound Name: 3-Methylmorpholine hydrochloride

Cat. No.: B1320890

N-methylmorpholine (NMM) and its derivative, N-methylmorpholine N-oxide (NMMO), are
versatile compounds with significant applications across various industries, including
pharmaceuticals, polymers, textiles, and fine chemicals.[1] Their utility stems from NMM's
properties as a tertiary amine base and catalyst, and NMMOQO's unique ability to act as a highly
effective, recyclable solvent for cellulose.[2][3]

N-Methylmorpholine (NMM)

N-methylmorpholine (CAS No. 109-02-4) is a cyclic tertiary amine that functions primarily as a
base catalyst, solvent, and chemical intermediate.[4][5] It is a colorless liquid with an ammonia-
like odor, miscible with water and most organic solvents.[2]

1.1. Industrial Applications

o Polyurethane Production: One of the largest applications of NMM is as a blowing catalyst in
the manufacturing of polyurethane foams.[2] It is particularly effective in polyester-based
polyurethane systems, where it promotes the reaction between isocyanates and polyols to
create both flexible and rigid foams.[2][4] Its balanced gelling and blowing activity results in a
uniform cell structure, essential for products like furniture, automotive seating, and insulation.

[2]

o Pharmaceutical Synthesis: In the pharmaceutical industry, high-purity NMM (=99.6%) serves
as a versatile solvent, base, and reagent in the synthesis of Active Pharmaceutical
Ingredients (APIs).[2] It acts as an acid scavenger, neutralizing acids like HCI generated
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during chlorination steps, which improves reaction yields and product purity.[2] It is used in
the synthesis of various drugs, including antibiotics like aminobenzylpenicillin, anesthetics,
and muscle relaxants.[4][6]

e Corrosion Inhibition: NMM is utilized as a corrosion inhibitor in formulations for industrial
cleaning agents, metalworking fluids, and in oilfield applications.[7][8] Its chemical structure
allows it to form a protective layer on metal surfaces, preventing degradation, especially in
acidic environments.[7]

o Chemical Intermediate: NMM is a crucial precursor for synthesizing other valuable
chemicals.

o Itis oxidized to produce N-methylmorpholine N-oxide (NMMO), the key solvent in the
Lyocell process.[2][5]

o It serves as an intermediate in the production of agrochemicals such as herbicides,
fungicides, and insecticides.[2][8]

o Itis used to synthesize surfactants, emulsifiers, and rubber accelerators.[3][9]

» Solvent and Stabilizer: NMM is an excellent solvent for various substances, including resins,
dyes, and waxes.[2] It is also employed as a stabilizer for chlorinated hydrocarbons,
preventing their degradation and extending their shelf life.[7]

1.2. Quantitative Data

The following tables summarize key quantitative data for N-methylmorpholine.

Table 1: Physical and Chemical Properties of N-Methylmorpholine
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Property Value Reference
CAS Number 109-02-4 [2]
Molecular Formula CsH1:NO [2]
Molar Mass 101.15 g/mol [2]
Appearance Colorless to pale yellow liquid [2]
Density 0.92 g/cm?3 at 20°C [2]
Melting Point -66°C [2]
Boiling Point 115-116°C [2]
Flash Point ~24°C [2]
pKa (conjugate acid) 7.38 [10]

| Purity (Industrial) | 299% (GC) |[11] |

Table 2: Application-Specific Data for N-Methylmorpholine
Application Parameter Value Reference
Polyurethane Foam Catalyst 0.1-2.0% [2]

Concentration

Pharmaceuticals

Required Purity >99.6%

[2]

Synthesis

Morpholine

) ] Up to 95%
Methylation Yield

[1]

| Synthesis | Dichloroethyl Ether Method Yield| Approx. 94% |[1] |

1.3. Diagrams and Workflows
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Fig. 1: Key Industrial Roles of N-Methylmorpholine
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Fig. 2: NMM in Polyurethane Foam Production
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1.4. Experimental Protocols
Protocol 1: Illustrative Synthesis of Polyester-Based Polyurethane Foam

» Objective: To demonstrate the catalytic activity of NMM in producing a flexible polyurethane
foam.

o Materials:

o Polyester polyol

o Toluene diisocyanate (TDI)

o Deionized water (blowing agent)

o Silicone surfactant (cell stabilizer)

o N-methylmorpholine (NMM) (blowing catalyst)

o Stannous octoate (gelling catalyst)

o Paper cup, wooden stirrer, fume hood, digital scale.
o Methodology:

o In a fume hood, accurately weigh and combine the polyester polyol, deionized water,
silicone surfactant, and NMM in a paper cup.

o Stir the mixture vigorously for 30 seconds until a homogenous solution is formed.

o Add the stannous octoate (gelling catalyst) to the mixture and stir for an additional 15
seconds.

o Quickly add the pre-weighed toluene diisocyanate (TDI) to the mixture and stir rapidly for
5-10 seconds until the components are just mixed.

o Immediately cease stirring and observe the reaction. Note the cream time (start of rise)
and the tack-free time (when the surface is no longer sticky).
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o Allow the foam to cure at room temperature for 24 hours before handling and analysis.

o Safety Note: This procedure involves hazardous materials (TDI) and should only be
performed by trained personnel in a well-ventilated fume hood with appropriate personal
protective equipment (PPE), including gloves and safety goggles.[12]

N-Methylmorpholine N-Oxide (NMMO)

N-methylmorpholine N-oxide (CAS No. 7529-22-8), the N-oxide derivative of NMM, is a
crystalline solid most commonly used in its monohydrate form.[3] Its primary industrial
significance lies in its ability to dissolve cellulose directly, a property that underpins the
environmentally friendly Lyocell process.[3][13]

2.1. Industrial Applications

e Lyocell Fiber Production: NMMO monohydrate is the exclusive solvent used in the
commercial Lyocell process for producing regenerated cellulose fibers (e.g., Tencel™).[13]
[14] It functions by breaking the strong intermolecular hydrogen bonding network in cellulose,
allowing it to dissolve without chemical derivatization.[14] The cellulose is dissolved in an
agueous NMMO solution at elevated temperatures to form a viscous solution called "dope,"
which is then extruded and spun into fibers.[15][16]

o Green Chemistry: The Lyocell process is considered environmentally friendly largely
because the NMMO solvent can be recovered at a very high rate (>99%), purified, and
reused in a closed-loop system.[1][17] This minimizes chemical waste compared to older
processes like the viscose method.[14]

e Organic Synthesis: In laboratory and fine chemical applications, NMMO serves as a co-
oxidant.[13][18] It is often used with catalysts like osmium tetroxide (OsOa) or
tetrapropylammonium perruthenate (TPAP) for oxidation reactions, such as the conversion of
primary alcohols to aldehydes.[18]

2.2. Quantitative Data

Table 3: Physical and Chemical Properties of NMMO
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Property Value Reference
CAS Number 7529-22-8 (Anhydrous) [3]
Molecular Formula CsH11NO:2 [3]
Molar Mass 117.15 g/mol (Anhydrous) [3]
Appearance Colorless crystalline solid [3]
Melting Point 180-184°C (Anhydrous) [3]
Melting Point ~70-80°C (Monohydrate) [3]

| Solubility | Highly soluble in water |[3] |

Table 4: Application-Specific Data for NMMO in the Lyocell Process

Parameter Value Reference
Solvent Recovery Rate >99% [1]

_ N 76% NMMO, 11-14%
Typical Dope Composition [19]

Cellulose, 10-12% Water

| Dissolution Temperature | >80°C |[16] |

2.3. Diagrams and Workflows
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Fig. 3: Simplified Workflow of the Lyocell Process

2.4. Experimental Protocols
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Protocol 2: Laboratory-Scale Dissolution of Cellulose in NMMO

o Objective: To prepare a spinnable cellulose solution ("dope") using NMMO monohydrate.

o Materials:

o

[e]

(¢]

[¢]

o

[e]

N-methylmorpholine N-oxide monohydrate (NMMO-Hz0)
Dissolving-grade wood pulp or microcrystalline cellulose
Propyl gallate (stabilizer, optional)

High-torque mechanical stirrer with a heating mantle
Reaction vessel (e.g., jacketed glass reactor)

Vacuum pump.

» Methodology:

Weigh the NMMO monohydrate into the reaction vessel and begin heating to
approximately 85-90°C with gentle stirring to create a melt.

If using, add a small amount of propyl gallate (e.g., 0.1% w/w) to the molten NMMO to
inhibit thermal degradation.[15]

Slowly add the dry cellulose pulp to the molten NMMO in small portions under continuous,
high-torque stirring.

Once all cellulose is added, apply a vacuum to the vessel to remove excess water and
entrapped air, which aids in dissolution.

Continue stirring at 90-110°C for 1-3 hours, or until a clear, homogenous, and highly
viscous solution is obtained. The absence of visible fibers indicates complete dissolution.

The resulting "dope” is ready for subsequent processing, such as fiber spinning or film
casting.
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» Safety Note: NMMO is an oxidant and can react with combustible materials at high
temperatures.[20] The process should be conducted with careful temperature control. Wear
appropriate PPE, including thermal gloves and safety glasses.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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